D-Glucopyranose, oligomeric, C12-14-alkyl glycosides
Description
“D-Glucopyranose, oligomeric, C12-14-alkyl glycosides” is a type of alkyl polyglycoside . It is a UVCB (Unknown or Variable composition, Complex reaction products or Biological materials) substance . It has been suggested that this compound can serve as a carrier for drug delivery systems due to its amphiphilic nature, which allows it to form micelles that can encapsulate hydrophobic drugs and improve their bioavailability.
Synthesis Analysis
The synthesis of “D-Glucopyranose, oligomeric, C12-14-alkyl glycosides” involves the esterification reaction of a glycoside base (such as glucose) with a fatty alcohol base (such as dodecanol) to produce C12 glycoside and C12 fatty alcohol. These are then condensed to produce C12-14 alkyl glycosides .Molecular Structure Analysis
The molecular formula of “D-Glucopyranose, oligomeric, C12-14-alkyl glycosides” is not specific due to its UVCB nature . The formulas are generic according to the oligomeric structure .Physical And Chemical Properties Analysis
The specific physical and chemical properties of “D-Glucopyranose, oligomeric, C12-14-alkyl glycosides” are not well-defined due to its UVCB nature .Mechanism of Action
“D-Glucopyranose, oligomeric, C12-14-alkyl glycosides” can serve as carriers for drug delivery systems. Their amphiphilic nature allows them to form micelles, which can encapsulate hydrophobic drugs and improve their bioavailability.
Safety and Hazards
properties
CAS RN |
157707-88-5 |
|---|---|
Molecular Formula |
C11H20 |
Molecular Weight |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
